Cas no 137044-55-4 (9-Hydroxy-2,4-dimethylpyrido1,2-apyrimidin-5-ium Perchlorate)

• Product Name: 9-Hydroxy-2,4-dimethylpyrido1,2-apyrimidin-5-ium Perchlorate
• CAS No: 137044-55-4
• MF: C₁₀H₁₁ClN₂O₅
• MW: 274.657741785049
• MDL: MFCD00445851
• CID: 891841
• Update Time: 2026-04-29

9-Hydroxy-2,4-dimethylpyrido1,2-apyrimidin-5-ium Perchlorate Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxy-2,4-dimethylpyrido[1,2-a]pyrimidin-5-ium perchlorate
• 2,4-dimethylpyrido[1,2-a]pyrimidin-5-ium-9-ol,perchlorate
• CHEMBRDG-BB 5110232
• AC1MCY76
• ACMC-20mwf1
• AG-D-75441
• Ambcb5110232
• CTK4C0615
• MolPort-002-131-031
• Pyrido[1,2-a]pyrimidin-5-ium, 9-hydroxy-2,4-dimethyl-, perchlorate (salt)
• 9-Hydroxy-2,4-dimethylpyrido1,2-apyrimidin-5-ium Perchlorate

• MDL： MFCD00445851
• Inchi： InChI=1S/C10H10N2O.ClHO4/c1-7-6-8(2)12-5-3-4-9(13)10(12)11-7;2-1(3,4)5/h3-6H,1-2H3;(H,2,3,4,5)
• InChI Key： QFLISURJTPOAJI-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=CC=[N+]2C(=C1)C)[O-].Cl(=O)(=O)(=O)O

Computed Properties

• Exact Mass: 274.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 111.49000
• LogP: 1.35700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 9-Hydroxy-2,4-dimethylpyrido1,2-apyrimidin-5-ium Perchlorate

9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate: A Comprehensive Overview

9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate (CAS No. 137044-55-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are heterocyclic aromatic compounds known for their diverse biological activities. The perchlorate salt form of this compound is particularly notable due to its potential applications in drug discovery and development.

The pyrido[1,2-a]pyrimidine core of this compound is a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. This structure provides a unique platform for various functional groups to be attached, thereby influencing the compound's chemical properties and biological activity. In the case of 9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate, the hydroxyl group at position 9 and the methyl groups at positions 2 and 4 contribute to its specific reactivity and solubility characteristics.

Recent studies have highlighted the importance of 9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate in the context of anticancer drug development. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against protein kinase B (PKB/Akt), a critical regulator of cell growth and apoptosis.

Beyond its enzymatic inhibition potential, 9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate has also been investigated for its role in modulating cellular signaling pathways. Preclinical studies have shown that this compound can induce oxidative stress in cancer cells, leading to mitochondrial dysfunction and subsequent cell death. These findings underscore its potential as a novel therapeutic agent for treating various malignancies.

In terms of synthesis, 9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate is typically prepared through multi-step organic synthesis involving nucleophilic aromatic substitution and cyclization reactions. The perchlorate salt form is often preferred due to its superior solubility properties in aqueous media, which facilitates its use in biological assays and pharmacokinetic studies.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods allow for precise determination of its molecular structure and purity. Additionally, computational chemistry tools like density functional theory (DFT) have been employed to study the electronic properties and reactivity of this compound.

Looking ahead, the development of 9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate as a therapeutic agent will likely involve further optimization of its pharmacokinetic profile and evaluation of its safety profile in preclinical models. Collaborative efforts between chemists and biologists are expected to drive advancements in this area.

In conclusion,9-Hydroxy-2,4-Dimethylpyrido[1,2-a]Pyrimidin-5-Ium Perchlorate represents a promising lead compound for anticancer drug development. Its unique chemical structure and diverse biological activities make it an attractive target for further research. As ongoing studies continue to unravel its potential applications, this compound stands at the forefront of innovative therapeutic solutions.